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ammonium nonanoate physical state and
solubility characteristics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ammonium nonanoate

CAS No.: 63718-65-0

Cat. No.: S696831

Physical and Chemical Properties of Ammonium
Nonanoate

The table below consolidates key identifier and property data for ammonium nonanoate.

Property Details

IUPAC Name ammonium nonanoate [1] [2] [3]

Other Names Ammonium pelargonate; Pelargonic acid ammonium salt [2]
CAS RN 63718-65-0 [1] [3]

Chemical Formula CoH21NO2 [1] [2]

Canonical SMILES CCCCCCCCC(=0)[0-].[NH4+] [1] [3]

Molecular Mass 175.27 g/mol [1] [3]

Physical State Colorless to pale yellow liquid; can exist as white crystals [1] [2]
Odor Slight fatty acid odor [1]
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Property Details

Minimum Active Substance Purity  Approx. 40.0% by weight (in commercial aqueous solutions) [1]

Solubility and Environmental Fate

This table outlines the solubility and related environmental fate characteristics of ammonium nonanoate.

Property Details

Solubility in Water (at Miscible [1]

20°C, pH 7)

Octanol-Water Partition No data available [1]

Coefficient

Soil Degradation DTso (typical): 1.0 day; considered non-persistent. Literature suggests
(Aerobic) rapid degradation in less than one day. [1]

Volatility & Leaching Volatility and leaching potential are reported as negligible. [4]

Flash Point 141.3 °C [1]

Experimental Protocols for Key Determinations

For researchers seeking to verify or build upon this data, here are methodologies for key experiments.

Determining Physical State and Appearance

This is a straightforward observational analysis.

e Sample Preparation: Ensure the sample is at room temperature (25°C is standard). If the substance
is in a sealed container, allow it to equilibrate to lab conditions before opening.
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¢ Visual Inspection: Observe the sample against a white background in clear, neutral lighting. Note its
color (e.g., colorless, pale yellow) and physical form (e.g., liquid, crystalline solid) [1] [2].

e Odor Assessment: Carefully waft the air above the gently opened container toward your nose.
Describe the character of the odor, such as "slight fatty acid odor" [1]. Always perform this step in a
well-ventilated area or fume hood, using appropriate personal protective equipment (PPE).

Determining Solubility in Water

The miscibility of ammonium nonanoate with water can be confirmed through a simple miscibility test.

e Materials: Ammonium nonanoate sample, distilled water, graduated cylinder, stoppered test tube.
e Procedure:

[e]

o

[e]

[e]

Add a known volume (e.g., 5 mL) of distilled water to the test tube.

Add an equal volume of the ammonium nonanoate solution to the test tube.

Stopper the tube and shake vigorously for several seconds.

Allow the mixture to stand and observe. The formation of a single, homogeneous liquid phase
confirms that the substance is miscible with water in these proportions [1].

¢ Note: Commercial products are often aqueous solutions with about 40% active ingredient [1] [2].
Testing the neat active ingredient may require different methods.

Critical Handling and Safety Precautions for
Researchers

When handling ammonium nonanoate in a laboratory setting, adhere to the following safety protocols

based on available label information [4]:

¢ Personal Protective Equipment (PPE): Wear coveralls, chemical-resistant gloves (made of barrier
laminate, nitrile rubber, or neoprene), chemical-resistant footwear plus socks, and protective eyewear
(goggles or a face shield).

e Health Hazards: The substance can cause substantial but temporary eye injury and skin irritation. It
is harmful if inhaled, absorbed through the skin, or swallowed.

e Handling Procedures: Avoid contact with skin, eyes, and clothing. Avoid breathing spray mist. Wash
hands thoroughly with soap and water after handling.

¢ Post-Handling: Remove contaminated clothing and wash it before reuse.
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Experimental Workflow for Physicochemical
Characterization

The diagram below outlines a logical workflow for the key experimental procedures described above.

Safety & Handling Review

Ghysical State & Appearance InspectiorD (Solubility in Water TesD

Data Recording & Analysis

Click to download full resolution via product page

Research workflow for characterizing ammonium nonanoate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b696831#ammonium-nonanoate-physical-state-and-solubility-

characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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